Cas no 2138071-59-5 (3-(Furan-2-yl)-4-methylcyclohexan-1-amine)

3-(Furan-2-yl)-4-methylcyclohexan-1-amine is a substituted cyclohexylamine derivative featuring a furan heterocycle at the 3-position and a methyl group at the 4-position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural complexity and potential as a building block for bioactive molecules. The furan ring introduces electron-rich aromatic character, while the cyclohexylamine core provides a versatile scaffold for further functionalization. Its stereochemistry and conformational flexibility may also be leveraged in the design of chiral ligands or pharmacophores. The compound's stability and synthetic accessibility make it a practical intermediate for exploratory chemistry and drug discovery applications.
3-(Furan-2-yl)-4-methylcyclohexan-1-amine structure
2138071-59-5 structure
Product Name:3-(Furan-2-yl)-4-methylcyclohexan-1-amine
CAS No:2138071-59-5
MF:C11H17NO
MW:179.258783102036
CID:6160894
PubChem ID:165497398
Update Time:2025-10-16

3-(Furan-2-yl)-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1157767
    • 3-(furan-2-yl)-4-methylcyclohexan-1-amine
    • 2138071-59-5
    • 3-(Furan-2-yl)-4-methylcyclohexan-1-amine
    • Inchi: 1S/C11H17NO/c1-8-4-5-9(12)7-10(8)11-3-2-6-13-11/h2-3,6,8-10H,4-5,7,12H2,1H3
    • InChI Key: WSEMEFTZKXLNOC-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1CC(CCC1C)N

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.2Ų

3-(Furan-2-yl)-4-methylcyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1157767-0.05g
3-(furan-2-yl)-4-methylcyclohexan-1-amine
2138071-59-5
0.05g
$1212.0 2023-06-09
Enamine
EN300-1157767-0.1g
3-(furan-2-yl)-4-methylcyclohexan-1-amine
2138071-59-5
0.1g
$1269.0 2023-06-09
Enamine
EN300-1157767-0.25g
3-(furan-2-yl)-4-methylcyclohexan-1-amine
2138071-59-5
0.25g
$1328.0 2023-06-09
Enamine
EN300-1157767-0.5g
3-(furan-2-yl)-4-methylcyclohexan-1-amine
2138071-59-5
0.5g
$1385.0 2023-06-09
Enamine
EN300-1157767-1.0g
3-(furan-2-yl)-4-methylcyclohexan-1-amine
2138071-59-5
1g
$1442.0 2023-06-09
Enamine
EN300-1157767-2.5g
3-(furan-2-yl)-4-methylcyclohexan-1-amine
2138071-59-5
2.5g
$2828.0 2023-06-09
Enamine
EN300-1157767-5.0g
3-(furan-2-yl)-4-methylcyclohexan-1-amine
2138071-59-5
5g
$4184.0 2023-06-09
Enamine
EN300-1157767-10.0g
3-(furan-2-yl)-4-methylcyclohexan-1-amine
2138071-59-5
10g
$6205.0 2023-06-09

Additional information on 3-(Furan-2-yl)-4-methylcyclohexan-1-amine

3-(Furan-2-yl)-4-methylcyclohexan-1-amine: A Comprehensive Overview

The compound 3-(Furan-2-yl)-4-methylcyclohexan-1-amine, identified by the CAS number 2138071-59-5, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclohexane ring structure, which is substituted with a methyl group at the 4-position and a furan moiety at the 3-position. The presence of the amino group (-NH₂) at the 1-position further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of cyclohexanamines in drug discovery and development. The integration of a furan ring into the cyclohexane framework introduces additional electronic and steric effects, making this compound a promising candidate for exploring novel therapeutic agents. For instance, research has shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, which could be valuable in treating chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of 3-(Furan-2-yl)-4-methylcyclohexan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the cyclohexane ring, substitution reactions to introduce the methyl and furan groups, and finally, the introduction of the amino group through amine alkylation or reductive amination. These methods ensure high purity and yield, making the compound suitable for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it ideal for use in various chemical reactions, including Suzuki couplings, Heck reactions, and other cross-coupling processes. Additionally, its stability under standard storage conditions ensures long-term usability without degradation.

From an analytical standpoint, advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structure and purity of this compound. These analyses have provided critical insights into its molecular geometry and bonding characteristics, further validating its suitability for diverse applications.

Looking ahead, ongoing research is focused on optimizing the synthesis pathways for 3-(Furan-2-yl)-4-methylcyclohexan-1-amine to enhance efficiency and reduce costs. Furthermore, investigations into its pharmacokinetic properties are underway to assess its potential as an orally bioavailable drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments.

In conclusion, 3-(Furan-2-yl)-4-methylcyclohexan-1-amine represents a significant advancement in organic chemistry due to its unique structure and versatile applications. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple industries.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.